2-(4-fluorophenoxy)-4-methoxy-N-({[(2-methoxybenzyl)oxy]imino}methyl)nicotinamide
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Overview
Description
The compound “2-(4-fluorophenoxy)-4-methoxy-N-({[(2-methoxybenzyl)oxy]imino}methyl)nicotinamide” is a complex organic molecule. It contains several functional groups, including a fluorophenoxy group, a methoxy group, and a benzyl group. These groups could potentially give the compound various chemical properties .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups. These groups would likely cause the molecule to have a non-linear shape. The presence of the nitrogen atom could also introduce the possibility of stereoisomerism .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The fluorophenoxy group could potentially undergo nucleophilic substitution reactions, while the methoxy and benzyl groups could participate in ether cleavage reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present .Scientific Research Applications
Nicotinamide and Neurocognitive Function
Nicotinamide, a form of vitamin B3, is a precursor of nicotinamide adenine dinucleotide (NAD+) and is involved in various intra- and inter-cellular processes. It plays a crucial role in cell metabolism, tissue respiration, gene expression, and redox processes. Studies have explored nicotinamide's potential neuroprotective effects, suggesting it may benefit preserving and enhancing neurocognitive function. This includes research on dietary and supplemental nicotinamide as a preventive and therapeutic agent for disorders of neurocognitive function such as age-related cognitive decline, Alzheimer's disease, Parkinson's disease, and brain injuries (Rennie et al., 2015).
Nicotinamide in Liver Fibrosis
Nicotinamide adenine dinucleotide phosphate (NADPH) oxidases (NOXs) are significant producers of reactive oxygen species in liver cells. Research indicates that NOX subtypes, expressed in hepatic stellate cells and Kupffer cells, are crucial in the process of liver fibrogenesis. These subtypes contribute to liver fibrosis through various pathways, including the activation, proliferation, survival, and migration of hepatic stellate cells, stimulation of hepatocyte apoptosis, and mediation of inflammatory cascades (Mortezaee, 2018).
Environmental and Analytical Chemistry
Studies on related compounds, such as 2-fluoro-4-bromobiphenyl, a key intermediate for the manufacture of certain pharmaceuticals, offer insights into practical synthesis methods and environmental implications. Research in this area focuses on the development of efficient, cost-effective, and environmentally friendly synthesis processes, highlighting the significance of these compounds in environmental and analytical chemistry (Qiu et al., 2009).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-fluorophenoxy)-4-methoxy-N-[(E)-(2-methoxyphenyl)methoxyiminomethyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FN3O5/c1-28-18-6-4-3-5-15(18)13-30-26-14-25-21(27)20-19(29-2)11-12-24-22(20)31-17-9-7-16(23)8-10-17/h3-12,14H,13H2,1-2H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGTRBJPSFWZQDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=NC=C1)OC2=CC=C(C=C2)F)C(=O)NC=NOCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C(=NC=C1)OC2=CC=C(C=C2)F)C(=O)N/C=N/OCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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